Cas no 5273-41-6 (4-Fluoro-2-(prop-1-en-2-yl)aniline)

• Product Name: 4-Fluoro-2-(prop-1-en-2-yl)aniline
• CAS No: 5273-41-6
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 5084037
• PubChem ID: 21814337
• Update Time: 2025-06-13

4-Fluoro-2-(prop-1-en-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(prop-1-en-2-yl)aniline
• MFCD20699433
• SCHEMBL16357251
• BS-49060
• 5273-41-6
• F77038
• 4-Fluoro-2-(prop-1-en-2-yl)aniline

• Inchi： 1S/C9H10FN/c1-6(2)8-5-7(10)3-4-9(8)11/h3-5H,1,11H2,2H3
• InChI Key： VYHRFFGLNBSXKI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(=C)C)N

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on 4-Fluoro-2-(prop-1-en-2-yl)aniline

Recent Advances in the Study of 4-Fluoro-2-(prop-1-en-2-yl)aniline (CAS: 5273-41-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-2-(prop-1-en-2-yl)aniline (CAS: 5273-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-Fluoro-2-(prop-1-en-2-yl)aniline as a building block in the synthesis of more complex molecules. Its fluorine substituent and propenyl group make it a valuable intermediate in the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. Researchers have successfully utilized this compound in the synthesis of targeted inhibitors, demonstrating its potential in precision medicine.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-Fluoro-2-(prop-1-en-2-yl)aniline exhibit promising inhibitory effects on specific enzymatic pathways associated with inflammatory responses. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Furthermore, molecular docking studies have revealed strong binding affinities between this compound and certain protein targets, indicating its potential in structure-based drug design.

The pharmacological profile of 4-Fluoro-2-(prop-1-en-2-yl)aniline has also been investigated in recent preclinical studies. These studies have demonstrated favorable pharmacokinetic properties, including good bioavailability and metabolic stability, which are crucial for its development as a therapeutic agent. However, further optimization of its structure may be necessary to enhance its potency and selectivity.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 4-Fluoro-2-(prop-1-en-2-yl)aniline and its derivatives. Recent publications have described improved catalytic systems and greener synthetic routes that increase yield while reducing environmental impact. These advancements are particularly important for scaling up production for potential clinical applications.

Looking forward, the unique chemical properties of 4-Fluoro-2-(prop-1-en-2-yl)aniline position it as a promising candidate for further investigation in drug discovery programs. Current research efforts are focusing on expanding its applications beyond anti-inflammatory agents to include potential uses in neurological disorders and infectious diseases. The compound's ability to serve as a versatile scaffold for medicinal chemistry makes it particularly valuable in the current pharmaceutical landscape.

In conclusion, 4-Fluoro-2-(prop-1-en-2-yl)aniline (CAS: 5273-41-6) represents an exciting area of research in chemical biology and pharmaceutical development. The recent findings summarized in this briefing highlight its potential as a valuable tool in drug discovery and its promising therapeutic applications. Continued research into this compound and its derivatives is expected to yield significant advancements in medicinal chemistry and therapeutic development in the coming years.